Cas no 866864-66-6 (N-(4-chlorophenyl)-2-7-(4-ethylbenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-ylacetamide)

• Product Name: N-(4-chlorophenyl)-2-7-(4-ethylbenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-ylacetamide
• CAS No: 866864-66-6
• MF: C₂₇H₂₁ClN₂O₅
• MW: 488.919046163559
• CID: 6293297
• PubChem ID: 2141193
• Update Time: 2025-06-18

N-(4-chlorophenyl)-2-7-(4-ethylbenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-7-(4-ethylbenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-ylacetamide
• N-(4-chlorophenyl)-2-[7-(4-ethylbenzoyl)-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl]acetamide
• F1606-0007
• NCGC00111115-01
• AKOS032464613
• 866864-66-6
• HMS1832K01
• CHEMBL1357695
• SCHEMBL1073367
• C647-0467
• N-(4-chlorophenyl)-2-[7-(4-ethylbenzoyl)-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl]acetamide

• Inchi： 1S/C27H21ClN2O5/c1-2-16-3-5-17(6-4-16)26(32)21-13-30(14-25(31)29-19-9-7-18(28)8-10-19)22-12-24-23(34-15-35-24)11-20(22)27(21)33/h3-13H,2,14-15H2,1H3,(H,29,31)
• InChI Key： WBSSFIHENVCBFN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CN1C=C(C(C2C=CC(CC)=CC=2)=O)C(C2C=C3C(=CC1=2)OCO3)=O)=O

Computed Properties

• Exact Mass: 488.1138995g/mol
• Monoisotopic Mass: 488.1138995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 847
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 84.9Ų

Additional information on N-(4-chlorophenyl)-2-7-(4-ethylbenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-ylacetamide

Professional Introduction to N-(4-chlorophenyl)-2,7-(4-ethylbenzoyl)-8-oxo-2H,5H,8H-1,3-dioxolo[4,5-g]quinolin-5-ylacetamide (CAS No. 866864-66-6)

N-(4-chlorophenyl)-2,7-(4-ethylbenzoyl)-8-oxo-2H,5H,8H-1,3-dioxolo[4,5-g]quinolin-5-ylacetamide, identified by its CAS number 866864-66-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a complex arrangement of fused rings and functional groups, including a quinoline core substituted with acetoamide and benzoyl groups. The presence of a 4-chlorophenyl moiety introduces a region of electronic deficiency, which can influence the compound's reactivity and interactions with biological targets. Additionally, the 4-ethylbenzoyl group contributes to the overall lipophilicity and may enhance membrane permeability, making it a promising candidate for drug delivery systems.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from quinoline scaffolds. Quinolines and their derivatives have a long history of use in medicine, with several well-known drugs exhibiting potent antimicrobial and anti-inflammatory properties. The compound in question is being explored for its potential in modulating various biological pathways, particularly those implicated in chronic diseases such as cancer and neurodegenerative disorders.

The synthesis of N-(4-chlorophenyl)-2,7-(4-ethylbenzoyl)-8-oxo-2H,5H,8H-1,3-dioxolo[4,5-g]quinolin-5-ylacetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex fused ring system efficiently. The use of protective groups and careful purification protocols is essential to avoid unwanted side products and impurities that could compromise the compound's efficacy.

The pharmacological profile of this compound has been the subject of extensive in vitro and in vivo studies. Preliminary findings suggest that it exhibits significant inhibitory activity against certain enzymes and receptors involved in disease progression. For instance, studies have demonstrated its potential as an inhibitor of kinases and other targets relevant to cancer cell proliferation. Furthermore, its interaction with neurotransmitter receptors has been investigated for possible applications in treating neurological conditions.

The development of novel drug candidates often involves rigorous testing to assess their safety and pharmacokinetic properties. N-(4-chlorophenyl)-2,7-(4-ethylbenzoyl)-8-oxo-2H,5H,8H-1,3-dioxolo[4,5-g]quinolin-5-ylacetamide has undergone preliminary toxicity studies to evaluate its potential adverse effects. These studies include assessments of acute toxicity as well as long-term exposure risks. The compound's metabolic stability has also been examined to determine its half-life in biological systems and its potential for bioaccumulation.

The integration of computational chemistry techniques has significantly enhanced the understanding of this compound's behavior. Molecular modeling studies have provided insights into its binding interactions with biological targets at the atomic level. These simulations have helped refine the structure-function relationships and guide modifications to improve its pharmacological properties. Additionally, virtual screening methods have been employed to identify potential lead compounds derived from this scaffold for further optimization.

In conclusion, N-(4-chlorophenyl)-2,7-(4-ethylbenzoyl)-8-oxo-2H,5H,8H-1,3-dioxolo[4,5-g]quinolin-5-ylacetamide (CAS No. 866864-66-6) represents a promising candidate for therapeutic intervention in various diseases. Its complex molecular architecture and diverse functional groups make it a versatile tool for medicinal chemistry research. As our understanding of disease mechanisms continues to evolve，this compound holds significant potential for contributing to the development of novel treatments that address unmet medical needs.